• Pioglitazone
    • Cat. No.:
    • B026386
    • CAS No.:
    • 105355-27-9
    • Molecular Formula:
    • C19H20N2O3S
    • Molecular Weight:
    • 356.4 g/mol
    Description
    Pioglitazone is an orally-active thiazolidinedione with antidiabetic properties and potential antineoplastic activity. Pioglitazone activates peroxisome proliferator-activated receptor gamma (PPAR-gamma), a liga...
  • Diflorasone
    • Cat. No.:
    • B526067
    • CAS No.:
    • 2557-49-5
    • Molecular Formula:
    • C22H28F2O5
    • Molecular Weight:
    • 410.5 g/mol
    Description
    Diflorasone is the 16beta-analogue of flumethasone. It is used as the 17,21-diacetate as a topical anti-inflammatory and antipruritic in the treatment of various skin disorders. It has a role as an anti-inflamma...
  • Aumolertinib
    • Cat. No.:
    • B607974
    • CAS No.:
    • 1899921-05-1
    • Molecular Formula:
    • C30H35N7O2
    • Molecular Weight:
    • 525.6 g/mol
    Description
    Almonertinib is a third-generation EGFR tyrosine kinase inhibitor targeting EGFR-sensitizing and T790M resistance mutations. It is being investigated against advanced or metastatic EGFR-mutated non-small cell lu...
  • Allantoin
    • Cat. No.:
    • B1664786
    • CAS No.:
    • 97-59-6
    • Molecular Formula:
    • C4H6N4O3
    • Molecular Weight:
    • 158.12 g/mol
    Description
    Allantoin is an imidazolidine-2,4-dione that is 5-aminohydantoin in which a carbamoyl group is attached to the exocyclic nitrogen. It has a role as a vulnerary, a human metabolite, a Saccharomyces cerevisiae met...
  • Halobetasol
    • Cat. No.:
    • B1672918
    • CAS No.:
    • 98651-66-2
    • Molecular Formula:
    • C22H27ClF2O4
    • Molecular Weight:
    • 428.9 g/mol
    Description
    Halobetasol is a corticosteroid hormone.
    Ulobetasol is a highly potent corticosteroid. It is structurally related to [clobetasol]. Due to its high potency, it is mainly prescribed in the treatment of severe p...
  • Haloperidol
    • Cat. No.:
    • B1672928
    • CAS No.:
    • 52-86-8
    • Molecular Formula:
    • C21H23ClFNO2
    • Molecular Weight:
    • 375.9 g/mol
    Description
    Haloperidol is a Typical Antipsychotic.
    Haloperidol is a conventional antipsychotic agent used in the treatment of acute and chronic psychosis. Haloperidol therapy is commonly associated with minor serum aminotransferase elevations and in very rare instances has been linked to clinically apparent acute liver injury.
    Haloperidol is a phenylbutylpiperadine derivative with antipsychotic, neuroleptic, and antiemetic activities. Haloperidol competitively blocks postsynaptic dopamine (D2) receptors in the mesolimbic system of the brain, thereby eliminating dopamine neurotransmission and leading to antidelusionary and antihallucinagenic effects. Antagonistic activity mediated through D2 dopamine receptors in the chemoreceptive trigger zone (CTZ) accounts for its antiemetic activity.
    HALOPERIDOL is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 1967 and has 7 approved and 16 investigational indications. This drug has a black box warning from the FDA.
    A phenyl-piperidinyl-butyrophenone that is used primarily to treat schizophrenia and other psychoses. It is also used in schizoaffective disorder, delusional disorders, ballism, and tourette syndrome (a drug of choice) and occasionally as adjunctive therapy in mental retardation and the chorea of huntington disease. It is a potent antiemetic and is used in the treatment of intractable hiccups. (From AMA Drug Evaluations Annual, 1994, p279)
    A phenyl-piperidinyl-butyrophenone that is used primarily to treat SCHIZOPHRENIA and other PSYCHOSES. It is also used in schizoaffective disorder, DELUSIONAL DISORDERS, ballism, and TOURETTE SYNDROME (a drug of choice) and occasionally as adjunctive therapy in INTELLECTUAL DISABILITY and the chorea of HUNTINGTON DISEASE. It is a potent antiemetic and is used in the treatment of intractable HICCUPS. (From AMA Drug Evaluations Annual, 1994, p279)
    See also: Droperidol (related);  Benperidol (related);  Haloperidol Decanoate (active moiety of) ... View More ..."> Haloperidol can cause developmental toxicity and female reproductive toxicity according to state or federal government labeling requirements.
    Haloperidol is a compound composed of a central piperidine structu...
  • Haloperidol Decanoate
    • Cat. No.:
    • B1672929
    • CAS No.:
    • 74050-97-8
    • Molecular Formula:
    • C31H41ClFNO3
    • Molecular Weight:
    • 530.1 g/mol
    Description
    Haloperidol decanoate is an organic molecular entity.
    Haloperidol Decanoate is the decanoate ester of haloperidol, a phenylbutylpiperadine derivative with antipsychotic, neuroleptic and antiemetic effects. Ha...
  • Sulfalene
    • Cat. No.:
    • B1681184
    • CAS No.:
    • 152-47-6
    • Molecular Formula:
    • C11H12N4O3S
    • Molecular Weight:
    • 280.31 g/mol
    Description
    Sulfamethopyrazine is a member of pyrazines, a sulfonamide and a sulfonamide antibiotic.
    Long-acting plasma-bound sulfonamide used for respiratory and urinary tract infections and also for malaria.
    Sulfale...
  • Sulfinpyrazone
    • Cat. No.:
    • B1681189
    • CAS No.:
    • 57-96-5
    • Molecular Formula:
    • C23H20N2O3S
    • Molecular Weight:
    • 404.5 g/mol
    Description
    Sulfinpyrazone is a sulfoxide and a member of pyrazolidines. It has a role as a uricosuric drug.
    A uricosuric drug that is used to reduce the serum urate levels in gout therapy. It lacks anti-inflammatory, an...
  • Sulfisomidin
    • Cat. No.:
    • B1681191
    • CAS No.:
    • 515-64-0
    • Molecular Formula:
    • C12H14N4O2S
    • Molecular Weight:
    • 278.33 g/mol
    Description
    Sulfisomidine is a sulfonamide consisting of pyrimidine having methyl substituents at the 2- and 6-positions and a 4-aminobenzenesulfonamido group at the 4-position. It has a role as an antiinfective agent. It i...
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